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Compound of Interest

Compound Name: Formyl fluoride

Cat. No.: B8784065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Formyl fluoride (CHFO) is a reactive acyl halide and the simplest acyl fluoride.[1][2] It exists

as a colorless gas at room temperature and has a boiling point of -29°C.[1][2] Due to its

instability, it decomposes autocatalytically to carbon monoxide (CO) and hydrogen fluoride (HF)

at room temperature.[1][2] This decomposition necessitates that reactions involving formyl
fluoride be conducted at low temperatures. For storage, samples are often kept over

anhydrous alkali metal fluorides, such as potassium fluoride, which absorb the HF produced

during decomposition.[1] Formyl fluoride is primarily utilized as a formylating and acylating

agent in organic synthesis.[3][4][5] Its application as a direct fluorinating agent is not its primary

role; instead, it serves as a reagent to introduce a formyl group (-CHO). The strategic

incorporation of fluorine into drug molecules can significantly impact their physicochemical and

pharmacological properties, including potency, metabolic stability, and membrane permeability.

[6][7][8]

Physicochemical Properties of Formyl Fluoride
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Property Value Reference

Molecular Formula CHFO [1][3]

Molecular Weight 48.02 g/mol [1][3]

Boiling Point -29 °C [1][2]

Melting Point -142 °C [1][2]

Appearance Colorless gas [1][2]

Solubility
Decomposes in water. Soluble

in chlorocarbons and Freons.
[1][2][3]

Safety Precautions:

Formyl fluoride is toxic by inhalation and a strong irritant to tissues.[3] All manipulations

should be carried out in a well-ventilated fume hood, and appropriate personal protective

equipment (gloves, safety glasses) should be worn.[4]

Synthesis of Formyl Fluoride
Formyl fluoride is typically prepared in situ for immediate use due to its instability. Several

methods have been reported for its synthesis.[1][9]

Synthesis of Formyl Fluoride from Formic Acid and Benzoyl Fluoride

One common laboratory-scale synthesis involves the reaction of sodium formate with benzoyl

fluoride.[1] Benzoyl fluoride itself can be generated in situ from benzoyl chloride and a fluoride

source like potassium hydrogen fluoride (KHF₂).[1]
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In Situ Generation of Benzoyl Fluoride Synthesis of Formyl Fluoride
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Synthesis Yields of Formyl Fluoride

Reactants Yield (%) Reference

Anhydrous formic acid,

potassium fluoride, and

benzoyl chloride

16 [5]

Benzoyl fluoride and formic

acid
36 [5]

Benzoyl chloride, formic acid,

and KHF₂
35 [5]

Acetic formic anhydride and

anhydrous HF
67 [5]

Experimental Protocol: Synthesis of Formyl Fluoride
from Sodium Formate and Benzoyl Fluoride
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This protocol is based on the procedure described by Olah and Kuhn.

Materials:

Sodium formate (HCOONa)

Benzoyl chloride (C₆H₅COCl)

Potassium hydrogen fluoride (KHF₂)

Anhydrous solvent (e.g., sulfolane)

Procedure:

In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and

a nitrogen inlet, add potassium hydrogen fluoride.

Slowly add benzoyl chloride to the flask under a nitrogen atmosphere.

Heat the mixture to generate benzoyl fluoride in situ. The progress of the reaction can be

monitored by the evolution of HCl gas.

In a separate flask, prepare a suspension of sodium formate in the anhydrous solvent.

Cool the benzoyl fluoride-containing mixture to a low temperature (e.g., -20 °C).

Slowly add the sodium formate suspension to the cold benzoyl fluoride solution with vigorous

stirring.

Formyl fluoride will be generated as a gas. It can be collected in a cold trap or used directly

in a subsequent reaction by bubbling the gas through the reaction mixture.

The reaction should be performed in a highly efficient fume hood due to the toxicity of the

reactants and products.

Applications in Organic Synthesis: Formylation of
Arenes
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The primary application of formyl fluoride in organic synthesis is the formylation of aromatic

compounds to produce aryl aldehydes. This reaction is a type of Friedel-Crafts acylation, where

formyl fluoride acts as the acylating agent in the presence of a Lewis acid catalyst, typically

boron trifluoride (BF₃).[1][2]

Activation of Formyl Fluoride Electrophilic Aromatic Substitution
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Experimental Protocol: Formylation of Benzene to
Benzaldehyde
Materials:

Benzene (C₆H₆)

Formyl fluoride (generated in situ or from a cylinder)
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Boron trifluoride (BF₃)

Anhydrous, inert solvent (e.g., carbon disulfide, nitrobenzene)

Procedure:

In a flame-dried, multi-necked flask equipped with a gas inlet tube, a mechanical stirrer, and

a low-temperature thermometer, dissolve benzene in the anhydrous solvent.

Cool the solution to a low temperature (e.g., -20 °C to 0 °C).

Slowly bubble gaseous boron trifluoride into the stirred solution.

Subsequently, slowly introduce gaseous formyl fluoride into the reaction mixture. The rate

of addition should be controlled to maintain the desired low temperature.

After the addition is complete, allow the reaction to stir at the low temperature for a specified

period (e.g., 1-2 hours).

Quench the reaction by carefully pouring the mixture into ice-water.

Separate the organic layer, and wash it with a dilute solution of sodium bicarbonate and then

with water.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Remove the solvent by distillation.

Purify the resulting benzaldehyde by fractional distillation.

Quantitative Data for Formylation of Arenes
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Arene Product Catalyst Yield (%)

Benzene Benzaldehyde BF₃
Not specified in

search results

Toluene Tolualdehyde BF₃
Not specified in

search results

Xylene Xylylaldehyde BF₃
Not specified in

search results

Note: Specific yields for the formylation of various arenes using formyl fluoride were not

detailed in the provided search results. These reactions are analogous to other Friedel-Crafts

acylations, and yields would be dependent on the specific substrate and reaction conditions.

Other Reactions of Formyl Fluoride
As an acyl halide, formyl fluoride can also react with other nucleophiles:[1][2]

Alcohols: React with formyl fluoride to form formate esters.

Carboxylic Acids: React with formyl fluoride to form mixed acid anhydrides.
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Conclusion
Formyl fluoride is a valuable reagent in organic synthesis, primarily for the introduction of the

formyl group into aromatic systems. Its high reactivity and instability necessitate careful

handling and low-temperature reaction conditions. While it contains a fluorine atom, its principal

role is not as a direct fluorinating agent but as a potent formylating agent. The protocols and

data presented here provide a foundation for the safe and effective use of formyl fluoride in a

research and development setting. The strategic use of such reagents is of growing importance

in medicinal chemistry for the synthesis of novel therapeutic agents.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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